Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate

• IUPAC Name: ethyl 2-[benzyl(but-2-ynoyl)amino]acetate
• InChI: InChI=1S/C15H17NO3/c1-3-8-14(17)16(12-15(18)19-4-2)11-13-9-6-5-7-10-13/h5-7,9-10H,4,11-12H2,1-2H3
• InChI Key: SFIKNNYWOIREQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CC1=CC=CC=C1)C(=O)C#CC
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate, also known as EBAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. EBAA is a derivative of N-acyl amino acid, which has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The mechanism of action of Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate is not fully understood. However, studies have shown that it inhibits the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, by suppressing the activation of nuclear factor-kappa B. This leads to a reduction in inflammation and pain. Additionally, Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate has been found to exhibit various biochemical and physiological effects. Studies have shown that it can reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. Additionally, it can induce apoptosis in cancer cells by activating the caspase pathway. Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate has also been found to exhibit antitumor properties, making it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate in lab experiments is its ability to exhibit significant anti-inflammatory, analgesic, and antitumor properties. This makes it a potential candidate for the development of new drugs for the treatment of pain, inflammation, and cancer. However, one of the limitations of using Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate. One potential direction is to study its potential applications in the development of new drugs for the treatment of pain, inflammation, and cancer. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate and its biochemical and physiological effects. Finally, future research could focus on improving the solubility of Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate in water to make it more useful in lab experiments.
Conclusion
In conclusion, Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. It exhibits significant anti-inflammatory, analgesic, and antitumor properties, making it a potential candidate for the development of new drugs for the treatment of pain, inflammation, and cancer. However, further research is needed to fully understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate involves the condensation of ethyl glycinate hydrochloride with benzylbut-2-ynoate in the presence of triethylamine, followed by the reaction with benzylamine. The final product is obtained by the esterification of the resulting acid with ethanol. The purity of the synthesized compound is confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate has been extensively studied for its potential applications in pharmaceutical research. Studies have shown that Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate exhibits significant anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In addition, Ethyl 2-[benzyl(but-2-ynoyl)amino]acetate has also been found to exhibit antitumor properties, making it a potential candidate for the development of new anticancer drugs.